Cas no 694434-92-9 (Benzoic acid, 4-[4-formyl-3-(2-thienyl)-1H-pyrazol-1-yl]-, ethyl ester)

• Product Name: Benzoic acid, 4-[4-formyl-3-(2-thienyl)-1H-pyrazol-1-yl]-, ethyl ester
• CAS No: 694434-92-9
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 1737419
• Update Time: 2024-11-27

Benzoic acid, 4-[4-formyl-3-(2-thienyl)-1H-pyrazol-1-yl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-formyl-3-(2-thienyl)-1H-pyrazol-1-yl]-, ethyl ester

• Inchi： 1S/C17H14N2O3S/c1-2-22-17(21)12-5-7-14(8-6-12)19-10-13(11-20)16(18-19)15-4-3-9-23-15/h3-11H,2H2,1H3
• InChI Key： QDGVGZJIGQJLGR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(N2C=C(C=O)C(C3SC=CC=3)=N2)C=C1

Computed Properties

• Exact Mass: 326.07262

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 510.5±50.0 °C(Predicted)
• PSA: 61.19
• pka: -3.63±0.10(Predicted)